Cas no 15485-65-1 (α-(4’-Hydroxyphenyl)phloroacetophenone)

α-(4’-Hydroxyphenyl)phloroacetophenone is a specialized phenolic ketone compound with applications in organic synthesis and pharmaceutical research. Its structure, featuring both hydroxyl and phloroacetophenone functional groups, makes it a valuable intermediate for synthesizing flavonoids, polyphenols, and other bioactive molecules. The compound exhibits notable reactivity due to its phenolic hydroxyl group, enabling selective modifications for targeted derivatization. Its high purity and stability under standard conditions ensure reliable performance in research settings. Additionally, its well-defined molecular properties facilitate studies in antioxidant activity and structure-activity relationships. This compound is particularly useful in medicinal chemistry for developing novel therapeutic agents.
α-(4’-Hydroxyphenyl)phloroacetophenone structure
15485-65-1 structure
Product Name:α-(4’-Hydroxyphenyl)phloroacetophenone
CAS No:15485-65-1
MF:C14H12O5
MW:260.242084503174
CID:859788
PubChem ID:9813852
Update Time:2025-06-06

α-(4’-Hydroxyphenyl)phloroacetophenone Chemical and Physical Properties

Names and Identifiers

    • α-(4’-Hydroxyphenyl)phloroacetophenone
    • 2-(4-Hydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)ethanone
    • 2-(p-Hydroxyphenyl)phloroacetophenone
    • 2,4,6-Trihydroxyphenyl-4'-hydroxybenzyl Ketone
    • Ethanone, 2-(4-hydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)-
    • Α-(4-HYDROXYPHENYL)PHLOROACETOPHENONE
    • 2,4,4',6-tetrahydroxydeoxybenzoin
    • 2,4,6,4'-tetrahydroxydeoxybenzoin
    • 4-hydroxybenzyl 2,4,6-trihydroxyphenyl ketone
    • NS00093652
    • alpha-(4'-Hydroxyphenyl)phloroacetophenone
    • AF-213/30142018
    • ?-(4'-Hydroxyphenyl)phloroacetophenone
    • BDBM50295963
    • SCHEMBL5036945
    • 2,4,4',6 tetrahydroxydeoxybenzoin
    • G86887
    • 2,4,6,4?-Tetrahydroxydesoxybenzoin
    • XYMPPRJBUSAOQA-UHFFFAOYSA-N
    • 2,4,4'',6-Tetrahydroxydeoxybenzoin
    • 15485-65-1
    • -(4'-Hydroxyphenyl)phloroacetophenone
    • J-009150
    • DTXSID80431090
    • 2-(4-Hydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)ethan-1-one
    • XT161882
    • 2,4,6-Trihydroxyphenyl-4?-hydroxybenzyl Ketone
    • CHEMBL395753
    • 2-(4-Hydroxy-phenyl)-1-(2,4,6-trihydroxy-phenyl)-ethanone
    • Inchi: 1S/C14H12O5/c15-9-3-1-8(2-4-9)5-11(17)14-12(18)6-10(16)7-13(14)19/h1-4,6-7,15-16,18-19H,5H2
    • InChI Key: XYMPPRJBUSAOQA-UHFFFAOYSA-N
    • SMILES: O=C(C1C(=CC(=CC=1O)O)O)CC1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 260.06800
  • Monoisotopic Mass: 260.06847348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 98Ų

Experimental Properties

  • Density: 1.483±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 260 °C (decomposition)
  • Solubility: Slightly soluble (1 g/l) (25 º C),
  • PSA: 97.99000
  • LogP: 1.93440

α-(4’-Hydroxyphenyl)phloroacetophenone Pricemore >>

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